N-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]pyridazin-3-amine

• IUPAC Name: (5-methyl-1-phenylpyrazol-4-yl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H18N6O/c1-13-16(10-20-24(13)15-6-3-2-4-7-15)18(25)23-11-14(12-23)21-17-8-5-9-19-22-17/h2-10,14H,11-12H2,1H3,(H,21,22)
• InChI Key: KQESZTKWUKIWPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CC(C3)NC4=NN=CC=C4
• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol

Description

N-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]pyridazin-3-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a pyridazine-based azetidinyl amide and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Bioactivities : Pyrazole derivatives, including those related to N-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]pyridazin-3-amine, have been synthesized and characterized. Their crystal structures were determined through X-Ray crystallography, showcasing the geometry and electronic interactions within these compounds. Theoretical calculations of physical and chemical properties were performed to understand their potential bioactivities against breast cancer and microbial infections (Titi et al., 2020).

Biological Activities

• Antibacterial and Antifungal Activities : New pyrazole and pyrazolopyrimidine derivatives have been synthesized and shown to exhibit significant antibacterial activity. These compounds, related to the core structure of interest, highlight the potential for developing new antimicrobial agents (Rahmouni et al., 2014).

• Antitumor Activities : Research into pyrazole derivatives has also indicated their utility in antitumor applications. By targeting specific pharmacophore sites, these compounds have shown promising results against cancer cells, demonstrating the versatility of this chemical framework in medicinal chemistry applications (El-Mariah et al., 2006).

• Anti-Cancer Agents : Imidazo[4,5-b]pyridine and 4-heteroaryl-pyrimidine derivatives, structurally related to the compound of interest, have been evaluated for their anti-proliferative activities against cancer cell lines. These studies showcase the potential of such compounds in the development of new anti-cancer therapies (Lukasik et al., 2012).

Corrosion Inhibition

• Corrosion Inhibition : Pyrazoline derivatives, which share a similarity with the chemical structure , have been studied for their corrosion inhibition properties on C-Steel surfaces. These compounds offer a promising avenue for protecting metals against corrosion, showcasing an industrial application beyond biological activities (Hameed et al., 2020).